Cas no 156543-21-4 (2-methyl-2-[(2-thienylmethyl)amino]-1-propanol)

• Product Name: 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol
• CAS No: 156543-21-4
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 3080371
• PubChem ID: 834070
• Update Time: 2025-06-13

2-methyl-2-[(2-thienylmethyl)amino]-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol
• EN300-167307
• CS-0273064
• 2-methyl-2-{[(thiophen-2-yl)methyl]amino}propan-1-ol
• HMS1490F12
• IDI1_024016
• 2-Methyl-2-((thiophen-2-ylmethyl)amino)propan-1-ol
• ChemDiv3_006106
• CHEMBL1618811
• STL231895
• AN-465/41988687
• BRD-K91649278-003-01-8
• CCG-117254
• AKOS000611023
• 156543-21-4
• 2-methyl-2-(thiophen-2-ylmethylamino)propan-1-ol
• 2-methyl-2-[(thiophen-2-ylmethyl)amino]propan-1-ol

• Inchi： 1S/C9H15NOS/c1-9(2,7-11)10-6-8-4-3-5-12-8/h3-5,10-11H,6-7H2,1-2H3
• InChI Key： OIHHTDRRPSXECH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C)(C)CO

Computed Properties

• Exact Mass: 185.08743528Da
• Monoisotopic Mass: 185.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.5Ų

Additional information on 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol

Research Brief on 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol (CAS: 156543-21-4): Recent Advances and Applications

The compound 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol (CAS: 156543-21-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, as consistent and high-quality synthesis is essential for reliable results.

Pharmacological investigations have revealed that 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been identified as a potential ligand for G-protein-coupled receptors (GPCRs) involved in neurological disorders. Preliminary in vitro and in vivo studies suggest its efficacy in modulating dopamine and serotonin pathways, which could have implications for treating conditions such as depression and Parkinson's disease.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit key enzymes in inflammatory pathways, such as cyclooxygenase-2 (COX-2), with comparable efficacy to some existing nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for developing safer and more effective anti-inflammatory agents.

The safety profile of 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol has also been a focus of recent investigations. Toxicological studies conducted in animal models indicate a favorable safety margin at therapeutic doses, with minimal off-target effects. However, further research is needed to fully understand its pharmacokinetics and potential long-term effects, which will be crucial for advancing it to clinical trials.

In conclusion, 2-methyl-2-[(2-thienylmethyl)amino]-1-propanol (CAS: 156543-21-4) represents a versatile and promising candidate in pharmaceutical research. Its diverse pharmacological activities, coupled with advancements in synthesis and safety profiling, underscore its potential for therapeutic development. Continued research efforts will be essential to unlock its full clinical potential and address remaining challenges in its application.